2-anilino-N-[2-methoxy-2-(2-thienyl)ethyl]-5-pyrimidinecarboxamide

• IUPAC Name: 2-anilino-N-(2-methoxy-2-thiophen-2-ylethyl)pyrimidine-5-carboxamide
• InChI: InChI=1S/C18H18N4O2S/c1-24-15(16-8-5-9-25-16)12-19-17(23)13-10-20-18(21-11-13)22-14-6-3-2-4-7-14/h2-11,15H,12H2,1H3,(H,19,23)(H,20,21,22)
• InChI Key: AMFOYPYAHIOCCM-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C1=CN=C(N=C1)NC2=CC=CC=C2)C3=CC=CS3
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

The compound belongs to a class of chemicals known for their complex synthesis and significant potential in various scientific fields due to their unique chemical and physical properties. Although the specific compound "2-anilino-N-[2-methoxy-2-(2-thienyl)ethyl]-5-pyrimidinecarboxamide" is not directly mentioned in the available literature, related compounds provide insight into typical characteristics such as synthesis methods, molecular structure analyses, and properties.

Synthesis Analysis

The synthesis of pyrimidine derivatives, such as the related compounds, often involves multi-step chemical reactions, including the condensation of various chemical precursors. For instance, the facile synthesis of 4-(phenylamino)thieno[3,2-d]pyrimidines using 3-aminothiophene-2-carboxamide highlights the complexity and efficiency of synthesizing similar pyrimidine derivatives through condensation reactions (Song, 2007).

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives is characterized by planar pyrimidine rings with substituents that influence their electronic structure and intermolecular interactions. For example, studies on isostructural pyrimidine derivatives demonstrate how N-H...N and N-H...O hydrogen bonds form sheets built from centrosymmetric rings, indicating the potential for diverse molecular interactions and structural polarization (Trilleras et al., 2009).

Chemical Reactions and Properties

Pyrimidine derivatives undergo various chemical reactions, including nucleophilic substitutions, cycloadditions, and electrophilic additions. These reactions are crucial for functionalizing the pyrimidine core and tailoring the compound's properties for specific applications. The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones through a catalytic four-component reaction showcases the versatility and reactivity of such compounds, emphasizing their potential for generating pharmacologically relevant derivatives (Shi et al., 2018).